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Compound of Interest

Compound Name: N-Methyl-6-nitroquinolin-5-amine

CAS No.: 103170-53-2

Cat. No.: B587392

Get Quote

Executive Summary: The "Market Gap" Reality
N-Methyl-6-nitroquinolin-5-amine is not a commodity chemical. Unlike its unmethylated

precursor (5-amino-6-nitroquinoline) or the regioisomer (6-methyl-5-nitroquinoline), this specific

secondary amine is rarely maintained in stock by major global distributors (Sigma-Aldrich,

Fisher, TCI).

For researchers requiring this compound for structure-activity relationship (SAR) studies—

typically in kinase inhibition or antimalarial scaffolds—the acquisition strategy must shift from

"Direct Purchase" to "Semi-Synthesis" or "Custom Manufacturing."

This guide provides the technical roadmap to acquire this molecule, validating the commercial

availability of its precursors and detailing the requisite synthesis protocols to bridge the supply

gap.

Chemical Identity & Specifications
Before sourcing, strict structural verification is required to avoid purchasing common

regioisomers (e.g., 6-methyl-5-nitroquinoline, CAS 23141-61-9) which are chemically distinct
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and useless for 5-position substitution logic.

Parameter Specification

Chemical Name N-Methyl-6-nitroquinolin-5-amine

Systematic Name N-Methyl-6-nitro-5-quinolinamine

Core Structure
Quinoline ring; Nitro group at C6; Methylamino

group at C5

Molecular Formula C₁₀H₉N₃O₂

Molecular Weight 203.20 g/mol

Key Precursor CAS 35975-00-9 (5-Amino-6-nitroquinoline)

Target CAS
Not formally assigned in major public registries;

treat as Custom Entity.[1][2]

Appearance
Likely yellow to orange crystalline solid (based

on nitro-aniline analogs)

Commercial Supply & Price Analysis
Direct sourcing of the target molecule is currently non-viable through standard catalogs. The

optimal strategy is to purchase the primary amine precursor and perform a single-step

methylation.

A. The "Buy" Option: Precursor Availability
The primary amine, 5-Amino-6-nitroquinoline (CAS 35975-00-9), is commercially available from

specialized heterocyclic building block suppliers.
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Supplier Category Vendor Examples Availability Status
Est. Price Range
(2025/26)

Tier 1 (Aggregators) MolPort, eMolecules
High (Lead time 2-3

weeks)
$150 - $300 / gram

Tier 2 (Specialty)
CymitQuimica, Apollo

Scientific
Medium (Stock varies) $120 - $250 / gram

Tier 3 (Bulk/CRO)
WuXi AppTec,

Enamine

Made-to-Order (Kg

scale)
Inquire for FTE rates

B. The "Make" Option: Custom Synthesis Costs
If internal synthesis is not possible, outsourcing the methylation of CAS 35975-00-9 to a CRO

is the next path.

Estimated Cost: $1,500 - $2,500 for the first 1-5 grams (covers labor + analysis).

Lead Time: 4-6 weeks.

Technical Synthesis Protocols (The "Expertise"
Pillar)
Since the target is a secondary amine, the synthesis must avoid over-methylation to the tertiary

amine or quaternary salt. Two field-proven protocols are recommended.

Protocol A: Reductive Amination (Recommended)
This method uses the commercially available 5-amino-6-nitroquinoline and offers the highest

regioselectivity.

Reagents:

Precursor: 5-Amino-6-nitroquinoline (CAS 35975-00-9)

Reagent: Paraformaldehyde (or Formalin)
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Reductant: Sodium Cyanoborohydride (NaCNBH₃) or Sodium Triacetoxyborohydride (STAB)

Solvent: Methanol / Acetic Acid

Step-by-Step Workflow:

Dissolution: Dissolve 1.0 eq of 5-amino-6-nitroquinoline in Methanol (0.1 M concentration).

Add 1% Acetic Acid to catalyze imine formation.

Imine Formation: Add 5.0 eq of Paraformaldehyde. Stir at reflux for 2-4 hours. Monitor by

TLC for disappearance of the primary amine.

Reduction: Cool to 0°C. Slowly add 3.0 eq of NaCNBH₃. Allow to warm to Room

Temperature (RT) and stir overnight.

Workup: Quench with saturated NaHCO₃. Extract with Ethyl Acetate (3x). Wash organic layer

with Brine. Dry over Na₂SO₄.[2]

Purification: Flash column chromatography (Hexane:EtOAc). The secondary amine usually

elutes after any unreacted primary amine but before the dimethyl impurity.

Protocol B: SnAr Displacement (Alternative)
Use this only if you can source 5-chloro-6-nitroquinoline (rare).

Reagents:

Precursor: 5-Chloro-6-nitroquinoline

Nucleophile: Methylamine (2M in THF or Methanol)

Base: Diisopropylethylamine (DIPEA)

Mechanism: The nitro group at C6 activates the C5 position (ortho-effect), making the chloride

labile to nucleophilic attack. Condition: Sealed tube, 80°C, 12 hours. Yield: Generally high

(>80%), but the precursor is expensive/hard to find.

Decision Logic & Workflow Visualization
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The following diagram illustrates the strategic decision-making process for acquiring this

molecule, distinguishing between "Commodity" and "Custom" pathways.

Need N-Methyl-6-nitroquinolin-5-amine

Check Catalog (CAS Search)

Direct Supplier Found?

Purchase Direct
(Unlikely for this specific isomer)

Yes
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(5-Amino-6-nitroquinoline)

Perform Reductive Amination
(Protocol A)

In-House Lab

QC Validation
(NMR/HPLC)

Verify Purity

Click to download full resolution via product page

Figure 1: Strategic Sourcing Decision Tree. The "No" path is the standard route for this non-

catalog intermediate.

Quality Control & Validation (Self-Validating System)
Upon synthesis or receipt of custom material, you must validate identity. The distinction

between the primary amine (precursor) and secondary amine (target) is subtle but visible in
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Proton NMR.

Analytical Method
Expected Signal (Target:
N-Methyl)

Contrast vs. Precursor
(NH₂)

¹H NMR (DMSO-d₆)

Singlet/Doublet at ~2.9 - 3.1

ppm (3H) corresponding to N-

CH₃.

Precursor lacks the methyl

singlet. Precursor shows broad

NH₂ exchangeable peak (~6-7

ppm).

LC-MS (ESI+) [M+H]⁺ = 204.2
Precursor [M+H]⁺ = 190.2

(Mass shift of +14 Da).

Appearance Deep yellow/orange solid.[3]
Precursor is also yellow; color

is not a differentiator.

Critical Impurity Check: Watch for the Dimethyl derivative ([M+H]⁺ = 218.2). If present,

recrystallize from Ethanol/Hexane.

Safety & Handling
Nitro Group Hazards: Nitro-substituted quinolines can be energetic. Avoid heating dry solids

above 150°C.

Toxicity: Quinoline derivatives are often mutagenic (intercalating agents). Handle with full

PPE (Gloves, N95/P100 Respirator) in a fume hood.

Storage: Store at 2-8°C, protected from light (nitro compounds are often photodegradable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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